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Compound of Interest

Compound Name: VU0463271 quarterhydrate

Cat. No.: B15587180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

VU0463271 quarterhydrate, a potent and selective antagonist of the neuronal potassium-

chloride cotransporter 2 (KCC2). Accurate preparation of the stock solution is critical for

achieving reliable and reproducible results in downstream biological assays.

Compound Information
VU0463271 is a valuable tool for studying the physiological roles of KCC2 in neuronal function

and for investigating its potential as a therapeutic target. The quarterhydrate form is one of the

commercially available solid forms of this compound.

Property Value Source

Molecular Formula C19H18N4OS2.1/4H2O [1]

Molecular Weight 387.00 g/mol [1]

Appearance Light yellow to yellow solid [1]

Biological Activity
Potent and selective KCC2

antagonist
[1][2][3][4]

IC50 61 nM for KCC2 [1][2][3][4]
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Solubility and Storage
Proper solvent selection and storage conditions are crucial for maintaining the integrity and

activity of VU0463271 quarterhydrate.

Solvent
Maximum
Concentration

Notes Source

DMSO 19 mg/mL (49.10 mM)

Requires sonication

and warming. Use

freshly opened,

anhydrous DMSO as

it is hygroscopic.

[1]

DMSO 50 mM - [4]

DMSO 25 mg/mL (65.36 mM) Requires sonication. [2]

DMSO
3.83 mg/mL (10.01

mM)

Sonication is

recommended.
[3]

Storage Conditions:

Form Temperature Duration Source

Powder -20°C 3 years [1][3]

Powder +4°C 2 years [1]

In Solvent (-80°C) -80°C 6 months - 2 years [1][2]

In Solvent (-20°C) -20°C 1 month - 1 year [1][2]

Experimental Protocols
Materials

VU0463271 quarterhydrate powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (water bath or probe)

Pipettes and sterile filter tips

Stock Solution Preparation Workflow
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Caption: Workflow for preparing VU0463271 quarterhydrate stock solution.

Detailed Protocol
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Equilibrate: Allow the vial of VU0463271 quarterhydrate powder to come to room

temperature before opening to prevent condensation.

Weigh: On a calibrated analytical balance, carefully weigh the desired amount of the

compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve

the desired stock concentration. Refer to the table below for common concentrations.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution. Gentle warming (e.g., in a

37°C water bath) can be used in conjunction with sonication to aid dissolution.[1] Visually

inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the stock

solution into smaller, single-use volumes in sterile tubes.[1]

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 month).[1][2]

Stock Solution Calculation Table
The following table provides the required mass of VU0463271 quarterhydrate (MW: 387.00

g/mol ) to prepare stock solutions of various concentrations and volumes.
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Desired Concentration Volume
Mass of VU0463271
quarterhydrate

1 mM 1 mL 0.387 mg

5 mL 1.935 mg

10 mL 3.870 mg

5 mM 1 mL 1.935 mg

5 mL 9.675 mg

10 mL 19.350 mg

10 mM 1 mL 3.870 mg

5 mL 19.350 mg

10 mL 38.700 mg

50 mM 1 mL 19.350 mg

5 mL 96.750 mg

10 mL 193.500 mg

Note: For preparing working solutions, the DMSO stock solution should be diluted in the

appropriate aqueous buffer. It is important to ensure that the final concentration of DMSO in the

assay medium is low (typically <0.1%) to avoid solvent-induced artifacts.

Signaling Pathway Context
VU0463271 acts by inhibiting the KCC2 transporter, which is primarily expressed in neurons.

KCC2 plays a crucial role in maintaining the low intracellular chloride concentration necessary

for the hyperpolarizing actions of GABAergic and glycinergic neurotransmission.
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Caption: Inhibition of KCC2 by VU0463271 disrupts chloride homeostasis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15587180?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587180?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/vu0463271-quarterhydrate.html
https://www.medchemexpress.com/VU0463271.html
https://www.targetmol.com/compound/vu0463271
https://www.tocris.com/products/vu-0463271_4719
https://www.benchchem.com/product/b15587180#how-to-prepare-a-stock-solution-of-vu0463271-quarterhydrate
https://www.benchchem.com/product/b15587180#how-to-prepare-a-stock-solution-of-vu0463271-quarterhydrate
https://www.benchchem.com/product/b15587180#how-to-prepare-a-stock-solution-of-vu0463271-quarterhydrate
https://www.benchchem.com/product/b15587180#how-to-prepare-a-stock-solution-of-vu0463271-quarterhydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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